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Compound of Interest

Compound Name: 5-Chlorooxindole

Cat. No.: B032874 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds such as 5-Chlorooxindole.

This guide provides immediate, essential safety and logistical information, including detailed

operational and disposal plans to foster a culture of safety and build trust in laboratory

procedures.

Chemical Identifier and Properties Summary

Parameter Value Reference

Chemical Name 5-Chlorooxindole N/A

Molecular Formula C₈H₆ClNO [1]

Appearance Solid [2]

Melting Point 194 - 197 °C [2]

Solubility
Slightly soluble in water (2.0

g/L at 25°C)
[2]

Hazard Identification and Precautionary Measures

5-Chlorooxindole is classified with the following hazards:

H302: Harmful if swallowed.[1]
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H317: May cause an allergic skin reaction.[1]

H361f: Suspected of damaging fertility.[1]

Causes skin and serious eye irritation.[3]

General precautionary advice includes obtaining special instructions before use, not handling

until all safety precautions have been read and understood, and avoiding breathing dust.[2] It is

also crucial to wash skin thoroughly after handling, not eat, drink, or smoke when using this

product, and to wear appropriate personal protective equipment.[2][3]

Operational Plan: A Step-by-Step Guide
A systematic approach to handling 5-Chlorooxindole from receipt to disposal is critical to

minimize exposure and ensure safety.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[4]

Keep the container tightly sealed and clearly labeled.[2]

2. Preparation and Weighing:

All handling, including weighing and dilutions, must be conducted within a certified chemical

fume hood to ensure adequate ventilation.[2]

Before starting, ensure that an emergency eyewash station and safety shower are readily

accessible.[4]

Use a disposable weigh boat for weighing the solid compound.

3. Experimental Use:

Wear the specified Personal Protective Equipment (PPE) at all times.
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Use the smallest quantity of the chemical necessary for the experiment.

Avoid the formation of dust and aerosols.[2] If heating the compound, do so in a well-

contained apparatus within the fume hood.

Keep all containers of 5-Chlorooxindole closed when not in use.

4. Decontamination and Cleanup:

Decontaminate all work surfaces with an appropriate cleaning agent.

For spills, avoid creating dust.[2] Sweep up the solid material and place it in a suitable,

closed container for disposal.[2]

Decontaminate all reusable equipment according to established laboratory procedures.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is crucial to minimize exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/product/b032874?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Potent_Chemical_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Minimum Requirement Specifications

Hand Protection

Double-gloving with

compatible chemical-resistant

gloves.

Aromatic and halogenated

hydrocarbons can attack many

glove materials. Butyl rubber

gloves are a recommended

option for protection against a

wide variety of chemicals,

though they do not perform as

well with aromatic and

halogenated solvents.[5][6]

Nitrile gloves offer good

resistance to some organic

solvents but have poor

resistance to halogenated

hydrocarbons.[4][7] Therefore,

for splash protection, nitrile

gloves may be used, but for

more extended contact, a

more resistant glove should be

considered. Always inspect

gloves for integrity before use.

Eye and Face Protection
Chemical safety goggles and a

face shield.

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles to

protect against splashes.[8]

Skin and Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants.

A chemically resistant apron

should be worn over the lab

coat for procedures with a high

splash risk.[9]

Respiratory Protection A respirator is necessary when

handling the powder outside of

a fume hood or if there is a risk

of inhalation.

For powdered chemicals, a

respirator with at least an N95

efficiency rating is

recommended.[10] For higher

exposure levels, a powered
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air-purifying respirator (PAPR)

with a HEPA filter may be

necessary.[10][11]

Disposal Plan
Proper disposal of 5-Chlorooxindole and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Chemical Waste:

Surplus and non-recyclable 5-Chlorooxindole should be offered to a licensed disposal

company.[2]

A common disposal method for chlorinated organic residues is high-temperature incineration.

[3][8] The material can be dissolved or mixed with a combustible solvent and burned in a

chemical incinerator equipped with an afterburner and scrubber.[2]

Wherever possible, keep chlorinated solvents and waste separate from non-chlorinated

waste.[8]

2. Contaminated Materials:

Dispose of contaminated packaging, gloves, weigh boats, and other disposable materials as

hazardous waste in a suitable, closed, and labeled container.[2]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste. Obliterate or remove all labels from the empty container before disposal.

3. Emergency Procedures:

In case of skin contact: Wash off with soap and plenty of water and consult a physician.[2]

In case of eye contact: Flush eyes with water as a precaution.[2]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]
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If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[2]

Workflow for Safe Handling of 5-Chlorooxindole
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Caption: Workflow for the safe handling of 5-Chlorooxindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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